![molecular formula C35H64O5 B1253215 1,2-di-[(9Z)-hexadecenoyl]glycerol](/img/structure/B1253215.png)
1,2-di-[(9Z)-hexadecenoyl]glycerol
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Overview
Description
1,2-di-[(9Z)-hexadecenoyl]glycerol is a 1,2-diglyceride in which the acyl groups at positions 1 and 2 are specified as (9Z)-hexadecenoyl. It has a role as a Mycoplasma genitalium metabolite. It is a 1,2-diglyceride and a diacylglycerol 32:2. It derives from a palmitoleic acid.
Scientific Research Applications
Marine Microalgae Compounds
1,2-di-[(9Z)-hexadecenoyl]glycerol has been identified in marine microalgae, specifically in a study on Nitzschia sp. This research isolated new galactopyranosyldiacylglycerols, including a variant with this compound, revealing its natural occurrence and potential applications in understanding marine biology and biochemistry (Son et al., 2001).
Plant-Based Glycolipids
Another study explored the presence of glycolipids, including compounds similar to this compound, in the leaves of Byrsonima crassifolia. This research is significant for understanding the biochemistry of plants and their potential applications in various fields (Rastrelli et al., 1997).
Enzymatic Conversion Studies
A study on the enzymatic conversion of an ether analogue of monogalactosyl diacylglycerol provided insights into how similar compounds to this compound behave under enzymatic reactions. This research has implications for understanding enzymatic processes and applications in biotechnology (Heinz et al., 1979).
Chlorinated Triacylglycerols Research
The study on chlorinated triacylglycerols, including derivatives of tri-(cis-9-octadecenoyl)glycerol, which is structurally related to this compound, offers insights into the chemical modifications and applications of similar compounds (Lefsay et al., 2013).
Glycerol-Based Chemical Reactions
Research on glycerol as a medium for electrophilic activation of aldehydes provides insights into chemical reactions where similar compounds like this compound could be used (He et al., 2009).
Conversion to Value-Added Chemicals
A study on the conversion of glycerol to value-added C3 diols discusses the potential of glycerol-derived compounds, which could include this compound, for industrial and chemical applications (Vasiliadou & Lemonidou, 2015).
Absolute Configuration Determination
Research on determining the absolute configuration of glycerols and related acyclic alcohols, including compounds structurally related to this compound, is crucial for understanding the stereochemistry of such molecules (Uzawa et al., 1990).
Glycerol Oxidation for High-Value Chemicals
A review on the selective catalytic oxidation of glycerol underscores the potential of glycerol and its derivatives, including this compound, in producing high-value chemicals (Katryniok et al., 2011).
Biomass-Derived Chemical Production
The study on the efficient hydrogenation of biomass-derived cyclic di-esters to 1,2-diols discusses methodologies that could be applicable to the synthesis or modification of this compound (Balaraman et al., 2012).
Microbial Production of 1,2-Propanediol
Research on the metabolic engineering of Escherichia coli for the production of 1,2-propanediol from glycerol highlights the biotechnological applications of glycerol derivatives (Clomburg & Gonzalez, 2011).
properties
Molecular Formula |
C35H64O5 |
---|---|
Molecular Weight |
564.9 g/mol |
IUPAC Name |
[2-[(Z)-hexadec-9-enoyl]oxy-3-hydroxypropyl] (Z)-hexadec-9-enoate |
InChI |
InChI=1S/C35H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h13-16,33,36H,3-12,17-32H2,1-2H3/b15-13-,16-14- |
InChI Key |
HSQHRRHRYJNSOC-VMNXYWKNSA-N |
Isomeric SMILES |
CCCCCC/C=C\CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC/C=C\CCCCCC |
Canonical SMILES |
CCCCCCC=CCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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